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This guide provides an objective comparison of the degradation kinetics of the third-generation

cephalosporin antibiotic, ceftazidime, in various buffer systems. The stability of ceftazidime in

aqueous solutions is a critical factor in the development of parenteral dosage forms and for its

effective clinical administration. Understanding its degradation profile under different chemical

environments is paramount for ensuring therapeutic efficacy and patient safety. This document

summarizes key experimental data on the hydrolysis of ceftazidime and provides detailed

methodologies for the cited experiments.

Comparative Degradation Kinetics Data
The degradation of ceftazidime in aqueous solutions is significantly influenced by pH,

temperature, and the composition of the buffer system. The following table summarizes the

first-order rate constants (k), half-lives (t½), and activation energies (Ea) for ceftazidime

degradation in commonly used buffer systems. It has been observed that buffers such as

formate, acetate, phosphate, and borate can catalyze and accelerate the hydrolysis of

ceftazidime[1]. The maximum stability for ceftazidime is observed in the pH range of 4.5 to

6.5[1][2].
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Buffer
System

pH
Temperatur
e (°C)

Rate
Constant
(k)

Half-life (t½)
Activation
Energy (Ea)
(kcal/mol)

Acetate 4.4 30 - ~1.5 days -

Phosphate 5.5 30 - ~1.5 days -

Phosphate 6.5 30 - ~1.5 days -

Formate - - Catalytic - -

Borate - - Catalytic - -

Note: Specific values for rate constants and activation energies for each buffer system were not

fully detailed in the provided search results, but the catalytic effect of these buffers on

ceftazidime hydrolysis is documented[1]. The half-life data is derived from predictions and

experimental verification at 30°C[1]. Further investigation into the primary literature is

recommended for more granular data.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for comparing the degradation

kinetics of ceftazidime in different buffer systems.
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[https://www.benchchem.com/product/b193858#comparing-the-degradation-kinetics-of-
ceftazidime-in-different-buffer-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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